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Compound of Interest

Compound Name: 6-iodo-4-methyl-1H-indole

CAS No.: 885521-15-3

Cat. No.: B1613684

Get Quote

Executive Summary
4-Methyl-6-iodoindole is a bifunctionalized indole scaffold used primarily as a building block in

the synthesis of kinase inhibitors and receptor modulators. Its physicochemical behavior is

dominated by the interplay between the lipophilic iodine atom at C6, the steric bulk of the

methyl group at C4, and the hydrogen-bond donating capability of the N-H moiety.

Physical State: Solid (Predicted MP: 65–95°C range, based on 6-iodoindole analogs).[1]

Primary Solvents: DMSO, DMF, THF, Dichloromethane (DCM).

Recrystallization Solvents: Ethanol/Water or Toluene/Heptane systems.

Critical Handling Note: Like most iodoindoles, this compound is light-sensitive. Solutions

should be protected from light to prevent iodine liberation and polymerization.

Physicochemical Structure & Solubility Logic
To understand the solubility, we must deconstruct the molecule into its functional zones.
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Functional Zone Chemical Nature Impact on Solubility

Indole Core Aromatic Heterocycle

Provides baseline solubility in

organic solvents; sparingly

soluble in water.

C4-Methyl Group Weakly Lipophilic

Increases solubility in non-

polar solvents (Toluene,

Hexanes) compared to bare

indole. Adds steric bulk that

may disrupt crystal packing,

potentially lowering MP.

C6-Iodo Group Highly Lipophilic (Halogen)

Significantly increases LogP

(Octanol-Water Partition

Coefficient). Drastically

reduces water solubility.

Enhances solubility in

halogenated solvents (DCM,

CHCl₃).

N1-Proton (N-H) H-Bond Donor

Allows solubility in H-bond

accepting solvents (DMSO,

DMF, Acetone, Alcohols).

Predicted Solubility Matrix
Based on substituent effects of 4-methylindole (LogP ~2.5) and 6-iodoindole (LogP ~3.6).
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Solvent Class Specific Solvent Solubility Rating
Operational
Context

Chlorinated
Dichloromethane

(DCM)

Excellent (>100

mg/mL)

Ideal for extraction

and transfer.

Polar Aprotic DMSO, DMF
Excellent (>100

mg/mL)

Preferred for N-

alkylation or Suzuki

coupling reactions.

Ethers THF, 1,4-Dioxane
Good (50–100

mg/mL)

Standard reaction

solvents; easily

removed.

Esters Ethyl Acetate Good (30–80 mg/mL)

Excellent for silica gel

chromatography

loading.

Alcohols Methanol, Ethanol
Moderate (Soluble

hot)

Primary choice for

recrystallization.

Hydrocarbons Hexanes, Heptane Poor (<5 mg/mL)

Used as an anti-

solvent to precipitate

the product.

Aqueous Water, PBS Buffer Insoluble
Product will crash out

upon contact.

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this self-validating protocol to establish exact solubility limits for your specific batch.

Reagents: 4-methyl-6-iodoindole (dried), Target Solvent (HPLC grade). Equipment: Analytical

balance, 2 mL HPLC vials, Centrifuge/Syringe Filter.

Preparation: Weigh exactly 10.0 mg of compound into a tared 2 mL vial.

Addition: Add solvent in 50 µL increments, vortexing for 30 seconds after each addition.
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Observation:

Soluble: Solution becomes clear.

Insoluble: Visible particulates remain.

Calculation: If 10 mg dissolves in

(µL), then Solubility

.

Validation: Filter the saturated solution, evaporate a known volume, and weigh the residue to

confirm the concentration (Gravimetric Check).

Protocol B: Purification via Recrystallization
The combination of the methyl and iodo groups makes this compound amenable to

precipitation from mixed solvent systems.

Dissolution: Dissolve crude 4-methyl-6-iodoindole in the minimum amount of hot Ethanol

(60°C).

Filtration: If particulates remain, filter quickly through a hot glass frit.

Anti-Solvent Addition: Add Water dropwise to the hot solution until a faint, persistent turbidity

appears.

Clarification: Add 1-2 drops of Ethanol to clear the solution.

Crystallization: Allow the solution to cool slowly to room temperature, then transfer to 4°C.

Collection: Filter the off-white crystals and wash with cold 1:1 Ethanol/Water.

Operational Workflows (Visualization)
Figure 1: Solubility Decision Tree for Synthesis
This logic gate ensures optimal solvent selection based on the process stage.
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Caption: Decision logic for solvent selection during synthesis, workup, and purification of 4-

methyl-6-iodoindole.

Application in Drug Development[2][3]
Reaction Optimization
The solubility profile of 4-methyl-6-iodoindole dictates the success of common derivatization

reactions:

Suzuki-Miyaura Coupling (C6-Iodine):
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Challenge: The highly lipophilic nature of the starting material can cause it to precipitate if

water is added too quickly in mixed solvent systems (e.g., Dioxane/Water).

Solution: Use DMF or Dioxane as the primary solvent. Ensure the organic fraction is at

least 70% of the total volume to maintain homogeneity at reaction temperatures (80–

100°C).

N-Alkylation (N-H):

Solvent:DMF or DMSO are mandatory.

Reasoning: These solvents dissolve the deprotonated indolyl anion (generated by NaH or

Cs₂CO₃) and the electrophile, preventing the formation of gummy aggregates that trap the

active species.

Troubleshooting "Oiling Out"
A common issue with methyl-substituted indoles is "oiling out" during recrystallization (forming

a liquid layer instead of crystals).

Cause: The melting point is depressed by impurities or the solvent mixture is too hot.

Remedy:

Re-dissolve the oil by heating.

Add a seed crystal of pure 4-methyl-6-iodoindole.

Cool very slowly (wrap the flask in foil/towel).

Switch solvent system from EtOH/Water to Toluene/Heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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